1-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine

• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 1-ethyl-N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C18H21N5O/c1-3-23-18(20-21-22-23)19-12-15-8-10-17(11-9-15)24-13-16-6-4-14(2)5-7-16/h4-11H,3,12-13H2,1-2H3,(H,19,20,22)
• InChI Key: CQEMWZHMEWYLJS-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=N1)NCC2=CC=C(C=C2)OCC3=CC=C(C=C3)C

Description

1-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine, also known as EMA-401, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. EMA-401 is a selective angiotensin II type 2 (AT2) receptor antagonist, which has been shown to have promising effects in the treatment of chronic pain and other inflammatory conditions.

Mechanism of Action

1-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine selectively blocks the AT2 receptor, which is predominantly expressed in sensory neurons and immune cells. By blocking the AT2 receptor, this compound reduces the activity of pro-inflammatory cytokines and chemokines, leading to a reduction in pain and inflammation.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including a reduction in pain and inflammation, as well as improvements in muscle function and joint mobility. This compound has also been shown to have a favorable safety profile, with no significant adverse effects reported in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine is its selectivity for the AT2 receptor, which allows for targeted inhibition of pro-inflammatory cytokines and chemokines. However, one of the limitations of this compound is its relatively low potency, which may require higher doses to achieve therapeutic effects.

Future Directions

Future research on 1-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine may focus on optimizing its potency and efficacy, as well as investigating its potential applications in other inflammatory conditions. Additionally, further studies may explore the safety and tolerability of this compound in clinical trials, as well as its potential for combination therapy with other anti-inflammatory drugs. Overall, this compound shows promising potential as a novel therapeutic agent for the treatment of chronic pain and other inflammatory conditions.

Synthesis Methods

The synthesis of 1-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine involves a multi-step process that begins with the reaction of 4-(4-methylbenzyloxy)benzaldehyde with ethyl 2-bromoacetate to form 1-ethyl-4-(4-methylbenzyloxy)benzylidene-2-bromoacetate. This intermediate is then treated with sodium azide to form 1-ethyl-4-(4-methylbenzyloxy)benzyl azide, which is further reacted with triethylorthoformate and acetic anhydride to form this compound.

Scientific Research Applications

1-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazol-5-amine has been extensively studied for its potential therapeutic applications in the treatment of chronic pain and other inflammatory conditions. Several preclinical studies have demonstrated the efficacy of this compound in reducing pain and inflammation in animal models of neuropathic pain, osteoarthritis, and inflammatory bowel disease.